AgNTf2

• IUPAC Name: silver;bis(trifluoromethylsulfonyl)azanide
• InChI: InChI=1S/C2F6NO4S2.Ag/c3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q-1;+1
• InChI Key: HSYLTRBDKXZSGS-UHFFFAOYSA-N
• Canonical SMILES: C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F.[Ag+]
• Molecular Formula: C2AgF6NO4S2
• Molecular Weight: 388.02 g/mol
• CAS RN: 189114-61-2

Description

AgNTf2, also known as Silver bis(trifluoromethane sulfonimide), is an organic metallic reagent. It is often used as a metal catalyst in various chemical reactions.

Synthesis Analysis

AgNTf2 has been used in the synthesis of the 3,4-dihydro-1,3-oxazin-2-one skeleton. This process was developed through the cycloaddition of in situ generated acyliminium intermediates with alkynes. A range of chain N, O-acetals and terminal alkynes were amenable for this mild transformation.

Chemical Reactions Analysis

AgNTf2 has been used as a catalyst in various chemical reactions. For instance, it has been used in the hydroamination of unsymmetrical internal alkynes under mild reaction conditions. It has also been used in the cycloaddition of N-acyliminium ions with alkynes for the synthesis of the 3,4-dihydro-1,3-oxazin-2-one skeleton.

Physical And Chemical Properties Analysis

AgNTf2 is a solid substance that is white to orange in color. It is soluble in water. The molecular weight of AgNTf2 is 388.

Scientific Research Applications

Organic Synthesis

. .

Solar Cell Technology

. Its unique properties contribute to the enhancement of the performance of these solar cells.

Fluorination Reactions

. This is a valuable transformation in medicinal and agrochemical chemistry, where fluorinated compounds often exhibit enhanced biological activity.

Amination Reactions

. This is essential in pharmaceutical and materials chemistry, where amines are key functional groups.

Extraction of Alfa Olefins

. It forms room temperature ionic liquids with its silver salt, which are used for this purpose.

Separation of Olefins from Paraffins

. This is important in the petrochemical industry, where the separation of these hydrocarbons is a key process.

Mechanism of Action

Target of Action

Silver bis(trifluoromethanesulfonyl)imide (AgNTf2) is a silver-based salt that primarily targets indole derivatives . It is used in the C3 regioselective alkylation of these derivatives .

Mode of Action

AgNTf2 interacts with its targets through conjugated addition type reactions with α, β-enones . This interaction results in the alkylation of indole derivatives at the C3 position .

Biochemical Pathways

The primary biochemical pathway affected by AgNTf2 is the alkylation of indole derivatives . The downstream effects of this pathway include the synthesis of chromans, quinolinones, and tetrahydronaphthalenes .

Pharmacokinetics

It is known that the compound is a solid at room temperature , which may impact its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The molecular and cellular effects of AgNTf2’s action primarily involve the modification of indole derivatives . This can lead to the formation of new compounds, such as chromans, quinolinones, and tetrahydronaphthalenes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of AgNTf2. For instance, the compound is sensitive to moisture and light , which can affect its stability and reactivity. Furthermore, it is known to be hygroscopic , meaning it readily absorbs moisture from the environment, which can also impact its properties and effectiveness.

Safety and Hazards

AgNTf2 is classified as dangerous. It causes severe skin burns and eye damage. It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling AgNTf2. In case of contact with skin or eyes, rinse thoroughly with plenty of water and consult a physician.